Cas no 101494-94-4 (8-chloro-2H-phthalazin-1-one)

• Product Name: 8-chloro-2H-phthalazin-1-one
• CAS No: 101494-94-4
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2131049
• PubChem ID: 71307662
• Update Time: 2025-05-23

8-chloro-2H-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1(2H)-Phthalazinone
• 8-Chlorophthalazin-1(2H)-one
• 1(2H)-Phthalazinone, 8-chloro-
• LLXGUIBZJQLYJE-UHFFFAOYSA-N
• Y5846
• 8-chloro-2H-phthalazin-1-one
• F52960
• CS-0112569
• DB-307439
• SCHEMBL14911424
• 101494-94-4
• DTXSID701309557
• BEA49494

• Inchi： 1S/C8H5ClN2O/c9-6-3-1-2-5-4-10-11-8(12)7(5)6/h1-4H,(H,11,12)
• InChI Key： LLXGUIBZJQLYJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=NNC(C=21)=O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 8-chloro-2H-phthalazin-1-one

Recent Advances in the Study of 8-Chloro-2H-phthalazin-1-one (CAS: 101494-94-4) in Chemical Biology and Pharmaceutical Research

The compound 8-chloro-2H-phthalazin-1-one (CAS: 101494-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 8-chloro-2H-phthalazin-1-one as a key intermediate in the synthesis of various bioactive molecules. Its structural framework, featuring a phthalazine core with a chloro substituent, makes it a valuable scaffold for designing inhibitors targeting enzymes such as poly(ADP-ribose) polymerases (PARPs) and phosphodiesterases (PDEs). These enzymes are implicated in critical cellular processes, including DNA repair and signal transduction, making them attractive targets for cancer and inflammatory diseases.

One of the most notable advancements is the development of novel synthetic routes for 8-chloro-2H-phthalazin-1-one, which have improved yield and scalability. Researchers have employed innovative catalytic methods, such as palladium-catalyzed cross-coupling reactions, to functionalize the phthalazine ring efficiently. These advancements not only enhance the accessibility of the compound but also enable the exploration of its derivatives with tailored biological activities.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 8-chloro-2H-phthalazin-1-one exhibits promising anti-proliferative effects against various cancer cell lines. Mechanistic studies reveal that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. Additionally, its potential as an anti-inflammatory agent has been explored, with evidence suggesting its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Furthermore, the pharmacokinetic properties of 8-chloro-2H-phthalazin-1-one have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable absorption and distribution profiles, although further optimization may be required to address challenges related to metabolic stability and bioavailability. Collaborative efforts between academic and industrial researchers are underway to refine the compound's properties and advance its development toward clinical trials.

In conclusion, the growing body of research on 8-chloro-2H-phthalazin-1-one underscores its potential as a multifaceted therapeutic agent. The compound's unique chemical structure and biological activities position it as a promising candidate for further investigation in drug discovery programs. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and exploring its therapeutic potential in diverse disease contexts.